Cas no 2229136-89-2 (3-(2,3,4-Trimethoxyphenoxy)propan-1-amine)

3-(2,3,4-Trimethoxyphenoxy)propan-1-amine structure
2229136-89-2 structure
Product Name:3-(2,3,4-Trimethoxyphenoxy)propan-1-amine
CAS No:2229136-89-2
MF:C12H19NO4
MW:241.28356385231
CID:5758997
PubChem ID:165616783
Update Time:2023-11-15

3-(2,3,4-Trimethoxyphenoxy)propan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 3-(2,3,4-trimethoxyphenoxy)propan-1-amine
    • EN300-1810214
    • 2229136-89-2
    • 3-(2,3,4-Trimethoxyphenoxy)propan-1-amine
    • Inchi: 1S/C12H19NO4/c1-14-9-5-6-10(17-8-4-7-13)12(16-3)11(9)15-2/h5-6H,4,7-8,13H2,1-3H3
    • InChI Key: USGFZGDWAHTSOZ-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=C(C=1OC)OC)OC)CCCN

Computed Properties

  • Exact Mass: 241.13140809g/mol
  • Monoisotopic Mass: 241.13140809g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 62.9Ų

3-(2,3,4-Trimethoxyphenoxy)propan-1-amine Pricemore >>

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